4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid
Catalog No.
S6652829
CAS No.
1183432-52-1
M.F
C15H13FO3
M. Wt
260.26 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Content Navigation
CAS Number
1183432-52-1
Product Name
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid
IUPAC Name
4-fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid
Molecular Formula
C15H13FO3
Molecular Weight
260.26 g/mol
InChI
InChI=1S/C15H13FO3/c1-9-7-10(3-6-14(9)19-2)13-8-11(16)4-5-12(13)15(17)18/h3-8H,1-2H3,(H,17,18)
InChI Key
GKVDYEACKFACKD-UHFFFAOYSA-N
SMILES
CC1=C(C=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O)OC
Canonical SMILES
CC1=C(C=CC(=C1)C2=C(C=CC(=C2)F)C(=O)O)OC
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, also known as FMMBA, is a chemical compound that has been gaining attention in the scientific community for its potential applications in various fields.
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid is a white crystalline solid with a molecular formula of C16H15FO3. It belongs to the class of compounds known as benzamides, which are frequently used as intermediates in the synthesis of pharmaceuticals and agrochemicals. 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid is a relatively new compound with limited literature available on its properties and applications.
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid has a melting point of 164-166 °C and a boiling point of 445.6 °C. It is sparingly soluble in water but readily soluble in most organic solvents. 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid is stable under normal conditions of use and storage.
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid can be synthesized via several methods, including the reaction of 4-methoxy-3-methylbenzoic acid with 4-fluoroaniline in the presence of a coupling reagent, such as N,N'-dicyclohexylcarbodiimide. The compound can be characterized using techniques such as nuclear magnetic resonance spectroscopy, infrared spectroscopy, and mass spectrometry.
Several methods have been developed for the analysis of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, including high-performance liquid chromatography, gas chromatography, and capillary electrophoresis.
Limited research has been conducted on the biological properties of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid. However, one study reported that 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid exhibited inhibitory activity against acetylcholinesterase, an enzyme that is implicated in the development and progression of Alzheimer's disease.
Limited information is available on the toxicity and safety of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid in scientific experiments. Future studies should evaluate the potential adverse effects of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid on human health and the environment.
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid has potential applications in scientific experiments, including as a building block for the synthesis of pharmaceuticals and agrochemicals. Its inhibitory activity against acetylcholinesterase makes it a potential candidate for the development of Alzheimer's disease therapeutics.
Currently, there is limited research on 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid, but interest in this compound is growing due to its potential applications and biological activity.
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid has potential implications in various fields of research and industry, including medicinal chemistry, organic synthesis, and agrochemistry. Its inhibitory activity against acetylcholinesterase makes it a potential candidate for the development of Alzheimer's disease therapeutics.
Future studies should evaluate the potential adverse effects of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid on human health and the environment. Additionally, research should focus on expanding the applications of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid in various fields of research and industry. Some potential future directions include:
1. Evaluation of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's potential as a precursor for the synthesis of other benzamides with diverse biological and chemical properties.
2. Investigation of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's potential as a ligand for the development of metal-organic frameworks with potential applications in gas storage and separation.
3. Examination of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's inhibitory activity against other enzymes implicated in neurodegenerative diseases, such as butyrylcholinesterase and monoamine oxidase.
4. Evaluation of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's potential as a component in new materials for biomedical and environmental applications, such as biosensors and water purification systems.
1. Evaluation of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's potential as a precursor for the synthesis of other benzamides with diverse biological and chemical properties.
2. Investigation of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's potential as a ligand for the development of metal-organic frameworks with potential applications in gas storage and separation.
3. Examination of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's inhibitory activity against other enzymes implicated in neurodegenerative diseases, such as butyrylcholinesterase and monoamine oxidase.
4. Evaluation of 4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid's potential as a component in new materials for biomedical and environmental applications, such as biosensors and water purification systems.
4-Fluoro-2-(4-methoxy-3-methylphenyl)benzoic acid is a promising compound with potential applications in various fields of research and industry. Further investigation is needed to fully elucidate its properties and potential implications in these fields.
XLogP3
3.5
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
260.08487243 g/mol
Monoisotopic Mass
260.08487243 g/mol
Heavy Atom Count
19
Dates
Last modified: 11-23-2023
Explore Compound Types
Get ideal chemicals from 750K+ compounds
CAS No.:119673-08-4
Molecular Formula:C33H34Cl2N4O7
Molecular Weight:669.5 g/mol
Availability:
In Stock
CAS No.:74-89-5
Molecular Formula:CH5N
CH3NH2
CH5N
CH3NH2
CH3NH2
CH5N
CH3NH2
Molecular Weight:31.057 g/mol
Availability:
In Stock
CAS No.:10101-50-5
Molecular Formula:NaMnO4
MnNaO4
MnNaO4
Molecular Weight:141.925 g/mol
Availability:
In Stock
CAS No.:58194-38-0
Molecular Formula:C16H19N5O9
Molecular Weight:425.35 g/mol
Availability:
Inquiry
CAS No.:22968-45-2
Molecular Formula:C5H4O2Se
Molecular Weight:175.05 g/mol
Availability:
Inquiry
CAS No.:121995-33-3
Molecular Formula:AsF6H13O6
Molecular Weight:298.01
Availability:
In Stock
CAS No.:7789-53-9
Molecular Formula:SrBr2·6H2O
Br2H12O6S
Br2H12O6S
Molecular Weight:355.5 g/mol
Availability:
In Stock
